Cas no 2680751-33-9 (5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid
• CAS No: 2680751-33-9
• MF: C₁₆H₁₄N₂O₇
• MW: 346.291564464569
• CID: 5622910
• PubChem ID: 165937249
• Update Time: 2025-07-18

5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297960
• 5-{[(benzyloxy)carbonyl]amino}-4-methoxy-2-nitrobenzoic acid
• 2680751-33-9
• 5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid

• Inchi： 1S/C16H14N2O7/c1-24-14-8-13(18(22)23)11(15(19)20)7-12(14)17-16(21)25-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,17,21)(H,19,20)
• InChI Key： KHDQFFNTMKGDSF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(=O)O)=CC=1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 346.08010079g/mol
• Monoisotopic Mass: 346.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 131Ų

Additional information on 5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid

Introduction to 5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid (CAS No. 2680751-33-9)

5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680751-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of a nitro group and an amide-like functionality. The structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacologically active agents.

The nitro group at the 2-position and the methoxy group at the 4-position contribute to the unique electronic and steric properties of this benzoic acid derivative. These substituents not only influence the compound's solubility and reactivity but also play a crucial role in its biological activity. The benzyloxy carbonyl moiety, located at the 5-position, serves as a protecting group for amino functions, which is a common strategy in medicinal chemistry to enhance stability during synthetic processes.

In recent years, there has been growing interest in nitroaromatic compounds due to their diverse biological activities. Studies have demonstrated that nitrobenzoic acids can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The presence of both nitro and methoxy groups in 5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid suggests potential therapeutic applications, particularly in modulating enzyme activities and interacting with biological targets.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The amide bond formed by the benzyloxy carbonyl group provides a versatile handle for further functionalization, allowing chemists to explore novel derivatives with enhanced pharmacological profiles. Researchers have been leveraging this compound to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid for their binding affinity to specific protein targets. Molecular docking studies have revealed that this molecule can interact with various enzymes, including kinases and cytochrome P450 enzymes, which are key players in drug metabolism and signaling pathways. These findings highlight the compound's potential as a lead structure for developing new therapeutic agents.

The synthesis of 5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid involves multi-step organic reactions, typically starting from commercially available nitrobenzoic acids. The introduction of the methoxy group is often achieved through nucleophilic aromatic substitution, while the benzyloxy carbonylation is performed using appropriate activating agents such as carbodiimides or phosgene derivatives. The precise control over reaction conditions is essential to ensure high yield and purity, which are critical for pharmaceutical applications.

In addition to its synthetic utility, 5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid has been explored in combination therapies. Studies have shown that its nitro group can be reduced to an amino group under specific conditions, converting it into a precursor for further derivatization. This redox-active property makes it particularly interesting for developing prodrugs or targeted drug delivery systems where controlled release is desired.

The growing body of research on nitroaromatic compounds underscores their significance in modern medicine. 5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid, with its well-defined structural features and versatile reactivity, continues to be a subject of intense investigation. Future studies may focus on optimizing its synthetic routes, exploring new biological activities, and developing novel drug candidates based on this promising intermediate.

As our understanding of molecular interactions advances, compounds like 5-{(benzyloxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid are expected to play a pivotal role in next-generation therapeutics. Their ability to modulate biological pathways while maintaining structural diversity makes them invaluable tools for addressing complex diseases. With continued research and development, this compound holds great promise for contributing to significant breakthroughs in pharmaceutical science.